Benzo[d]thiazol-2-yl(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H18N4O2S2/c1-26-14-6-4-8-16-17(14)22-20(28-16)24-11-9-23(10-12-24)19(25)18-21-13-5-2-3-7-15(13)27-18/h2-8H,9-12H2,1H3
• InChI Key: DCJGRSBPWOKEGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C20H18N4O2S2
• Molecular Weight: 410.5 g/mol

Description

Benzo[d]thiazol-2-yl(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzothiazole family, which is known for its diverse pharmacological properties.

Scientific Research Applications

Antimicrobial and Anti-Tubercular Activity

The benzo[d]thiazol-2-yl(piperazin-1-yl)methanone scaffold has been identified as a new anti-mycobacterial chemotype. A study conducted by Pancholia et al. (2016) reported that several compounds from this class exhibited potential anti-tubercular activity in vitro against Mycobacterium tuberculosis H37Rv strain, with minimal inhibitory concentrations (MICs) in the low μM range. The therapeutic index of these compounds ranged from 8-64, indicating their effectiveness against tuberculosis while maintaining low cytotoxicity (Pancholia et al., 2016).

Anticancer and Antiproliferative Activities

A novel benzothiazole derivative, (4-(6-Fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone, synthesized by Prasad et al. (2018), exhibited antiproliferative activity. This compound was effective in inducing G2/M cell cycle arrest and apoptosis in cancer cell lines through the activation of key mitochondrial proteins. It highlights the potential of benzothiazole derivatives in cancer treatment (Prasad et al., 2018).

Anti-Inflammatory and Analgesic Effects

A study by Kumar and Singh (2020) synthesized benzothiazole derivatives with anti-inflammatory and analgesic properties. These compounds showed significant action in albino rats compared to reference drugs, suggesting their potential in treating inflammation and pain (Kumar & Singh, 2020).

Nematicidal Activity

Chen et al. (2020) synthesized novel 1,2,3-benzotriazin-4-one derivatives containing 4,5-dihydrothiazole-2-thiol, which showed effective nematicidal activities against Meloidogyne incognita, a type of root-knot nematode. This highlights another application of benzothiazole derivatives in agriculture (Chen et al., 2020).